1-(4-methylphenyl)-4-[(2-oxo-1-oxaspiro[4.5]dec-4-yl)carbonyl]-2-piperazinone

• IUPAC Name: 1-(4-methylphenyl)-4-(2-oxo-1-oxaspiro[4.5]decane-4-carbonyl)piperazin-2-one
• InChI: InChI=1S/C21H26N2O4/c1-15-5-7-16(8-6-15)23-12-11-22(14-18(23)24)20(26)17-13-19(25)27-21(17)9-3-2-4-10-21/h5-8,17H,2-4,9-14H2,1H3
• InChI Key: DRRRKQFUAPOBIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)C3CC(=O)OC34CCCCC4
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-(4-methylphenyl)-4-[(2-oxo-1-oxaspiro[4.5]dec-4-yl)carbonyl]-2-piperazinone involves complex synthetic routes. For instance, a study by Obniska et al. (2006) describes the synthesis of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives evaluated for their anticonvulsant and neurotoxic properties (Obniska, Kamiński, & Tatarczyńska, 2006). These compounds were synthesized by introducing aromatic areas to the cyclohexane ring, indicating the complexity and the potential for pharmacological activity.

Molecular Structure Analysis

The molecular structure of compounds in this class is often confirmed through techniques such as X-ray crystallography, NMR (Nuclear Magnetic Resonance), and MS (Mass Spectrometry). For example, a study on the One-Pot Biginelli Synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety confirms the three-dimensional structure of enaminones via single crystal X-ray crystallography (Bhat et al., 2018).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds can be quite varied. A study by Dalloul et al. (2017) synthesized a series of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes showing significant antimicrobial activity, indicating the potential chemical reactivity and application of these compounds in medicinal chemistry (Dalloul et al., 2017).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are crucial for their practical application. Although specific studies on the physical properties of 1-(4-methylphenyl)-4-[(2-oxo-1-oxaspiro[4.5]dec-4-yl)carbonyl]-2-piperazinone were not found, similar compounds' studies indicate detailed characterization using various analytical techniques.

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, stability under different conditions, and degradation pathways, are essential for understanding the compound's behavior in biological systems. While specific data on 1-(4-methylphenyl)-4-[(2-oxo-1-oxaspiro[4.5]dec-4-yl)carbonyl]-2-piperazinone are not available, related research on the synthesis and antimicrobial activity of derivatives provides insights into their chemical properties (Mishra & Chundawat, 2019).